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Compound of Interest

3-(1-Piperidinylmethyl)-morpholine

Compound Name:
2HCI

Cat. No.: B12102014

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 3-(1-Piperidinylmethyl)-morpholine
Dihydrochloride, a heterocyclic compound of interest in medicinal chemistry and drug
discovery. This document delves into its chemical identity, synthesis, potential applications, and
analytical methodologies, offering a valuable resource for professionals in the field.

Core Compound Identification

Chemical Name: 3-(1-Piperidinylmethyl)-morpholine Dihydrochloride
CAS Number: 81310-61-4

Molecular Formula: C10H22CI2N20

Molecular Weight: 257.20 g/mol
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Synonyms: 4-(3-Piperidinylmethyl)morpholine dihydrochloride, 4-(piperidin-3-
ylmethyl)morpholine dihydrochloride

Chemical Structure:

Caption: Chemical structure of 3-(1-Piperidinylmethyl)-morpholine Dihydrochloride.

Synthesis and Chemical Properties

The synthesis of 3-(1-Piperidinylmethyl)-morpholine dihydrochloride involves the coupling of a
morpholine precursor with a piperidine moiety. While a specific detailed protocol for this exact
isomer is not readily available in published literature, a general and logical synthetic approach
can be extrapolated from established methods for similar structures. The most probable
synthetic route involves the preparation of a reactive intermediate from 3-
(halomethyl)morpholine followed by nucleophilic substitution with piperidine.

Proposed Synthetic Pathway:

A plausible synthetic strategy would involve a two-step process:

o Synthesis of 3-(Chloromethyl)morpholine Hydrochloride: This intermediate can be
synthesized from a commercially available starting material like 3-morpholinemethanol. The
hydroxyl group is converted to a chloride, a better leaving group, using a chlorinating agent
such as thionyl chloride (SOCIz). To prevent unwanted reactions with the secondary amine of
the morpholine ring, it is typically protected with a suitable protecting group, like a Boc (tert-
butyloxycarbonyl) group, prior to chlorination.

» Alkylation of Piperidine: The final product is obtained through the nucleophilic substitution of
the chloride in 3-(chloromethyl)morpholine with piperidine. This reaction is generally carried
out in the presence of a base to neutralize the hydrochloric acid formed during the reaction.
The final step involves the removal of the protecting group (if used) and subsequent
treatment with hydrochloric acid to yield the dihydrochloride salt.
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Step 1: Intermediate Synthesis Step 2: Coupling and Deprotection
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Caption: Proposed synthetic workflow for 3-(1-Piperidinylmethyl)-morpholine 2HCI.

Property Value

Appearance White to off-white solid
Solubility Soluble in water

Stability Stable under normal conditions

Relevance in Drug Discovery and Development

Both morpholine and piperidine rings are considered "privileged structures™ in medicinal
chemistry. Their presence in a molecule can confer favorable pharmacokinetic and
pharmacodynamic properties.

e Morpholine Ring: The morpholine moiety is known to improve agueous solubility and
metabolic stability, and it can act as a hydrogen bond acceptor. Its incorporation into drug
candidates can lead to enhanced bioavailability and a desirable safety profile. The oxygen
atom in the morpholine ring can participate in hydrogen bonding, which is crucial for
molecular recognition at biological targets.

» Piperidine Ring: The piperidine scaffold is a common feature in many centrally active drugs
and other therapeutic agents. Its basic nitrogen atom can be protonated at physiological pH,
allowing for ionic interactions with biological targets. The conformational flexibility of the
piperidine ring also allows it to adapt to the binding sites of various receptors and enzymes.
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The combination of these two heterocyclic systems in 3-(1-Piperidinylmethyl)-morpholine
suggests its potential as a scaffold for the development of novel therapeutic agents. The
specific substitution pattern at the 3-position of the morpholine ring can influence the
molecule's three-dimensional shape and its interaction with biological targets.

Potential Pharmacological Applications:

While specific pharmacological data for 3-(1-Piperidinylmethyl)-morpholine dihydrochloride is
not extensively documented, derivatives of piperidinyl-morpholine have been explored for
various therapeutic applications, including:

» Analgesic Agents: The piperidine nucleus is a key component of many opioid analgesics.

« Antidiabetic Agents: Morpholine and piperidine derivatives have shown potential as inhibitors
of enzymes like a-glucosidase, which is relevant in the management of type 2 diabetes.

« Antimicrobial Agents: Novel piperazine and morpholine derivatives have been synthesized
and evaluated for their antimicrobial activity.

Further research is warranted to elucidate the specific biological targets and pharmacological
profile of 3-(1-Piperidinylmethyl)-morpholine dihydrochloride.

Analytical Methodologies

The accurate and sensitive determination of 3-(1-Piperidinylmethyl)-morpholine dihydrochloride
is crucial for quality control in its synthesis and for pharmacokinetic studies. Given its chemical
structure, a combination of chromatographic and spectrometric techniques would be most
suitable for its analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS):

LC-MS, particularly with tandem mass spectrometry (LC-MS/MS), is a powerful technique for
the analysis of morpholine derivatives. Due to the polar nature of the compound, Hydrophilic
Interaction Liquid Chromatography (HILIC) is often the preferred separation mode over
traditional reversed-phase chromatography.

A Proposed LC-MS/MS Method:
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e Chromatographic System: A UHPLC system coupled to a triple quadrupole mass
spectrometer.

e Column: A HILIC column (e.g., 100 mm x 2.1 mm, 1.7 pm).

» Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium
formate) and an organic solvent (e.g., acetonitrile).

« lonization: Electrospray ionization (ESI) in positive ion mode.

o Detection: Multiple Reaction Monitoring (MRM) for selective and sensitive quantification.

Injection Separation ITonization (ESI+ Detection (MRM
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Caption: A typical workflow for the analysis of 3-(1-Piperidinylmethyl)-morpholine 2HCI by
LC-MS/MS.

Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS) Characterization:

For structural confirmation and purity assessment, NMR and MS are indispensable.

e 1H and 3C NMR: These techniques will provide detailed information about the chemical

environment of the hydrogen and carbon atoms, respectively, confirming the connectivity of
the morpholine and piperidine rings and the position of the methylene bridge.

o High-Resolution Mass Spectrometry (HRMS): HRMS will provide the accurate mass of the
molecule, confirming its elemental composition. Fragmentation patterns observed in MS/MS
experiments can further validate the structure.

Conclusion

3-(1-Piperidinylmethyl)-morpholine dihydrochloride is a compound with significant potential in
drug discovery, leveraging the favorable properties of both the morpholine and piperidine
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scaffolds. This guide has provided a comprehensive overview of its chemical identity, a

plausible synthetic route, its potential applications based on the constituent heterocyclic

systems, and appropriate analytical methodologies for its characterization and quantification.

As research into novel therapeutics continues, this molecule and its derivatives represent a

promising area for further investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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